Cas no 2228156-59-8 (2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 2228156-59-8
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5791332
• PubChem ID: 165861917
• Update Time: 2025-07-22

2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1879170
• 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one
• 2228156-59-8

• Inchi： 1S/C12H13N3O/c13-6-12(16)11-7-14-15(9-11)8-10-4-2-1-3-5-10/h1-5,7,9H,6,8,13H2
• InChI Key： UOSZLBMBHQYESO-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one

Comprehensive Overview of 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one (CAS No. 2228156-59-8)

2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one, with the CAS number 2228156-59-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole and benzyl functional groups, serves as a pivotal intermediate in the synthesis of novel therapeutic agents. Its molecular structure, featuring an amino and ketone moiety, makes it a versatile building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one has surged due to their applications in targeting neurological disorders and inflammatory diseases. Researchers are particularly interested in its potential role as a kinase inhibitor, a class of compounds widely explored for cancer therapy. The compound's benzyl-pyrazole scaffold is also being studied for its anti-microbial properties, aligning with the global focus on combating antibiotic resistance.

The synthesis of 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one involves multi-step organic reactions, including condensation and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. This meticulous approach is critical for researchers who rely on precise chemical properties for structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's scalable synthesis and stability under controlled conditions make it a viable candidate for large-scale pharmaceutical production. Companies specializing in custom synthesis and contract research often highlight its inclusion in their catalogs, catering to the growing demand for high-value intermediates. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward sustainable practices.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one in drug discovery?" Current studies suggest its utility in designing small molecule inhibitors for enzymes involved in cell signaling pathways. Another trending topic is its potential use in neuroprotective agents, given the rising prevalence of neurodegenerative conditions like Alzheimer's disease.

For researchers exploring structure-based drug design, the compound's crystallographic data and molecular docking profiles are invaluable resources. Computational chemists frequently investigate its binding affinity to various biological targets, leveraging tools like molecular dynamics simulations. These insights are shared in open-access journals, fostering collaboration across the scientific community.

In summary, 2-amino-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-one (CAS No. 2228156-59-8) represents a cutting-edge compound with multifaceted applications in modern medicine and biotechnology. Its synthetic versatility, combined with its biological relevance, positions it as a key player in advancing precision medicine and targeted therapies. As research continues to unfold, this compound is poised to contribute significantly to solving some of the most pressing health challenges of our time.